[(2E)-3-Phenylprop-2-en-1-yl](propan-2-yl)amine hydrochloride

• IUPAC Name: (E)-3-phenyl-N-propan-2-ylprop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C12H17N.ClH/c1-11(2)13-10-6-9-12-7-4-3-5-8-12;/h3-9,11,13H,10H2,1-2H3;1H/b9-6+
• InChI Key: WDUKNNGSGQAJIN-MLBSPLJJSA-N
• Canonical SMILES: CC(C)NCC=CC1=CC=CC=C1.Cl
• Isomeric SMILES: CC(C)NC/C=C/C1=CC=CC=C1.Cl
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol

Description

“(2E)-3-Phenylprop-2-en-1-ylamine hydrochloride” is a chemical compound with the molecular formula C12H18ClN. Its molecular weight is 211.73.

Scientific Research Applications

The scientific research applications of "(2E)-3-Phenylprop-2-en-1-ylamine hydrochloride" and related compounds span various fields, including organic synthesis, crystal structure analysis, pharmacology, and material science. Below, I summarize key findings from recent studies:

Synthesis and Structural Analysis

• Chalcone Derivatives Synthesis: Salian et al. (2018) synthesized chalcone derivatives via Claisen-Schmidt condensation, demonstrating their structural characterization through X-ray diffraction and highlighting weak intermolecular interactions and Hirshfeld surface analysis for understanding molecular packing in crystals Salian et al., 2018.

Chemical Modifications and Derivatives

• Diverse Library Generation: Roman (2013) utilized a ketonic Mannich base derived from 2-acetylthiophene for alkylation and ring closure reactions, creating a structurally diverse library of compounds, showcasing the versatility of similar core structures in synthetic chemistry Roman, 2013.

Spectroscopic Studies and Derivatization

• Cathinone Salts Identification: Nycz et al. (2016) identified novel hydrochloride salts of cathinones and explored thionation and amination reactions for their identification, emphasizing the role of spectroscopic techniques in distinguishing and characterizing novel synthetic derivatives Nycz et al., 2016.

Pharmacological Research

• κ-Opioid Receptor Antagonist: Grimwood et al. (2011) described the pharmacological characterization of PF-04455242, a κ-opioid receptor antagonist with high affinity, highlighting its potential for treating depression and addiction disorders Grimwood et al., 2011.

Material Science and Polymer Modification

• Hydrogel Modification: Aly and El-Mohdy (2015) modified poly vinyl alcohol/acrylic acid hydrogels through condensation with various amines, resulting in polymers with enhanced thermal stability and promising antibacterial activities, suggesting applications in medical devices Aly and El-Mohdy, 2015.

These studies represent the diverse applications of "(2E)-3-Phenylprop-2-en-1-ylamine hydrochloride" and related compounds in scientific research, from their roles in synthesizing novel chemical entities and analyzing their structural properties to exploring their pharmacological potential and material science applications.